4-(2-fluoro-4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 4-(2-fluoro-4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C16H11FN2O2S/c1-11-6-7-14(13(17)8-11)19-10-12(9-18)22(20,21)16-5-3-2-4-15(16)19/h2-8,10H,1H3
• InChI Key: GOZNDCZGETWCRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C#N)F
• Molecular Formula: C16H11FN2O2S
• Molecular Weight: 314.3 g/mol

Description

4-(2-fluoro-4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide (referred to as compound A) is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of compound A is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in inflammation and cancer cell growth. It has also been shown to modulate the immune system and reduce oxidative stress.
Biochemical and Physiological Effects
In addition to its anti-inflammatory and anti-cancer properties, compound A has been shown to have other biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. It has also been shown to increase the levels of anti-inflammatory cytokines, such as interleukin-10. Furthermore, compound A has been shown to reduce the levels of reactive oxygen species and increase the levels of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

Compound A has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. It is also highly pure and has a well-defined chemical structure. However, one limitation of compound A is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For research include investigating its potential as a therapeutic agent and improving its solubility in water.

Synthesis Methods

Compound A is synthesized through a multistep process that involves the reaction of 2-fluoro-4-methylbenzenamine with 2-mercaptobenzoic acid. The resulting product is then subjected to further chemical reactions to yield compound A. The synthesis method has been optimized to produce high yields of pure compound A.

Scientific Research Applications

Compound A has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. In vitro and in vivo studies have demonstrated its ability to inhibit the growth of cancer cells and reduce inflammation and pain.